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Compound of Interest

Compound Name: Polyoxin d

Cat. No.: B1220197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyoxin D is a peptidyl nucleoside antibiotic produced by Streptomyces cacaoi var. asoensis

that acts as a potent and specific inhibitor of chitin synthase[1][2][3][4]. This enzyme is crucial

for the biosynthesis of chitin, an essential structural component of fungal cell walls[1][5][6]. By

competitively inhibiting chitin synthase, Polyoxin D disrupts cell wall formation, leading to

abnormal morphology and eventual lysis of susceptible fungi[1][7]. Its specific mode of action

makes it a valuable tool in antifungal research, agricultural applications, and as a potential lead

compound in drug development[1][5][8].

These application notes provide a detailed protocol for the preparation of Polyoxin D stock

solutions for laboratory use, ensuring stability and consistent performance in various

experimental settings.

Physicochemical Properties of Polyoxin D
A thorough understanding of the physicochemical properties of Polyoxin D is essential for the

accurate preparation and storage of stock solutions. Key quantitative data are summarized in

the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1220197?utm_src=pdf-interest
https://www.benchchem.com/product/b1220197?utm_src=pdf-body
https://www.benchchem.com/product/b1220197
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0265177.htm
https://pubmed.ncbi.nlm.nih.gov/5473886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC248199/
https://www.benchchem.com/product/b1220197
https://pmc.ncbi.nlm.nih.gov/articles/PMC12256705/
https://www.jstage.jst.go.jp/article/jpestics/50/2/50_D24-055/_html/-char/ja
https://www.benchchem.com/product/b1220197?utm_src=pdf-body
https://www.benchchem.com/product/b1220197
https://www.plantgrowthhormones.com/info/polyoxin-this-medicine-has-strong-systemic-pr-64154877.html
https://www.benchchem.com/product/b1220197
https://pmc.ncbi.nlm.nih.gov/articles/PMC12256705/
https://apsjournals.apsnet.org/doi/10.1094/PHP-09-23-0075-RS
https://www.benchchem.com/product/b1220197?utm_src=pdf-body
https://www.benchchem.com/product/b1220197?utm_src=pdf-body
https://www.benchchem.com/product/b1220197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Weight 521.39 g/mol [2][9][10][11]

521.4 g/mol [1]

Molecular Formula C₁₇H₂₃N₅O₁₄ [2][9][10][11]

Appearance White solid / Brown powder [12]

Melting Point Decomposes at ~170°C

173-175 °C (decomposition) [12]

Water Solubility Very soluble [13]

35.4 g/L (at 30°C, pH 3.5)

Organic Solvent Solubility (at

20°C)
Acetone: 0.011 g/L

Methanol: 0.175 g/L

Dichloromethane: <0.0011 g/L

Toluene: <0.0011 g/L

Dissociation Constants (pKa) 2.66, 3.69, 7.89, 10.21 [13]

3.25, 4.16, 8.00, 9.56, 10.5

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution of Polyoxin D
This protocol describes the preparation of a 10 mM stock solution of Polyoxin D in sterile

water. Given its high water solubility, water is the recommended solvent for most in vitro and

cell-based assays.

Materials:

Polyoxin D powder
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Sterile, nuclease-free water

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Vortex mixer

Procedure:

Determine the required mass of Polyoxin D:

The molecular weight of Polyoxin D is 521.39 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, you will need 5.214 mg of Polyoxin D
per 1 mL of solvent.

Calculate the total mass needed based on your desired final volume. For example, for 10

mL of a 10 mM stock solution, you will need 52.14 mg of Polyoxin D.

Weighing the Polyoxin D:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of Polyoxin D powder and add it to the tube.

Dissolution:

Add a portion of the sterile water to the tube containing the Polyoxin D powder.

Vortex the tube thoroughly until the powder is completely dissolved.

Add the remaining sterile water to reach the final desired volume.
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Sterilization:

To ensure sterility, filter the Polyoxin D stock solution through a 0.22 µm syringe filter into

a new sterile conical tube. This is crucial for applications involving cell culture.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year). In solvent, Polyoxin D is stable at -80°C for one year[9]. As a

powder, it can be stored at -20°C for up to 3 years[9][11].

Note on Polyoxin D Zinc Salt:

Polyoxin D is often available as a zinc salt to improve its stability, particularly for agricultural

use where it needs to resist being washed away by rain[5]. The molecular weight of Polyoxin
D zinc salt is 586.76 g/mol . If you are using the zinc salt, be sure to use this molecular weight

for your calculations. The preparation protocol remains the same.

Visualizations
Mechanism of Action: Inhibition of Chitin Synthase
Polyoxin D's antifungal activity stems from its structural similarity to UDP-N-acetylglucosamine

(UDP-GlcNAc), the substrate for chitin synthase. This allows it to act as a competitive inhibitor

of the enzyme, blocking the synthesis of chitin and disrupting the integrity of the fungal cell

wall.
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Caption: Mechanism of action of Polyoxin D as a competitive inhibitor of chitin synthase.

Experimental Workflow: Stock Solution Preparation
The following workflow diagram outlines the key steps for the preparation of a sterile Polyoxin
D stock solution for research applications.
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Caption: Workflow for the laboratory preparation of Polyoxin D stock solutions.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling Polyoxin D powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Polyoxin D is intended for research use only and is not for human or veterinary use[1].

By following these detailed protocols and application notes, researchers can confidently

prepare and utilize Polyoxin D stock solutions, ensuring the accuracy and reproducibility of

their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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